4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide

• Molecular Formula: C14H20ClNO3S
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C14H20ClNO3S/c1-10-5-3-4-6-13(10)16-20(17,18)11-7-8-12(15)14(9-11)19-2/h7-10,13,16H,3-6H2,1-2H3
• InChI Key: RHHCPVIISDRYRI-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NS(=O)(=O)C2=CC(=C(C=C2)Cl)OC

Description

4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This sulfonamide compound is also known as CMMS and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide as a TRPC6 channel blocker involves its binding to the channel and inhibiting its activity. This inhibition leads to a decrease in calcium influx, which is necessary for the activation of various downstream signaling pathways. The inhibition of TRPC6 channels by CMMS has been shown to have a significant impact on various physiological processes, including vascular smooth muscle contraction, cardiac hypertrophy, and renal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide have been extensively studied. The inhibition of TRPC6 channels by CMMS has been shown to have a significant impact on various physiological processes, including vascular smooth muscle contraction, cardiac hypertrophy, and renal function. The use of CMMS as a TRPC6 channel blocker has shown promising results in the treatment of various diseases such as hypertension, cardiac hypertrophy, and renal diseases.

Advantages and Limitations for Lab Experiments

The use of 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide as a TRPC6 channel blocker has several advantages for lab experiments. One of the most significant advantages is its selectivity towards TRPC6 channels, which allows for the specific inhibition of these channels without affecting other channels. However, there are also limitations to the use of CMMS in lab experiments. One of the limitations is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research on 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide. One of the most significant directions is the development of more efficient synthesis methods that can produce larger quantities of CMMS. Another direction is the investigation of the potential applications of CMMS in the treatment of other diseases, such as cancer and neurological disorders. Additionally, the development of more potent and selective TRPC6 channel blockers based on the structure of CMMS is a promising direction for future research.

Synthesis Methods

The synthesis of 4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide has been achieved using various methods. One of the most common methods is the reaction of 4-chloro-3-methoxybenzenesulfonyl chloride with 2-methylcyclohexylamine in the presence of a base such as triethylamine. Other methods include the reaction of 4-chloro-3-methoxybenzenesulfonyl chloride with 2-methylcyclohexanamine in the presence of a base such as sodium hydroxide.

Scientific Research Applications

4-chloro-3-methoxy-N-(2-methylcyclohexyl)benzenesulfonamide has been extensively studied for its potential applications in various fields. One of the most significant applications is its use as a selective TRPC6 channel blocker. TRPC6 channels are involved in various physiological processes, including vascular smooth muscle contraction, cardiac hypertrophy, and renal function. The use of CMMS as a TRPC6 channel blocker has shown promising results in the treatment of various diseases such as hypertension, cardiac hypertrophy, and renal diseases.